Cas no 1187930-94-4 ((1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE)

• Product Name: (1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE
• CAS No: 1187930-94-4
• Molecular Formula: C₉H₁₀F₃N
• Molecular Weight: 189.177612781525
• MDL: MFCD07374564
• CID: 1004377
• PubChem ID: 56971822

(1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE Properties

Names and Identifiers

• (1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE
• (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethanamine
• (S)-2,2,2-TRIFLUORO-1-P-TOLYLETHANAMINE
• (S)-2,2,2-Trifluoro-1-(p-tolyl)ethanamine
• CS-0005298
• 1187930-94-4
• SCHEMBL1047762
• AKOS015924758
• (S)-2,2,2-TRIFLUORO-1-P-TOLYL-ETHYLAMINE
• (1S)-2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-amine
• Y11859
• MFCD07374564
• UXPQTBRCSUZWOK-QMMMGPOBSA-N
• (S)-2,2,2-TRIFLUORO-1-(P-TOLYL)ETHAN-1-AMINE

• MDL： MFCD07374564
• InChIKey： UXPQTBRCSUZWOK-QMMMGPOBSA-N
• Inchi： 1S/C9H10F3N/c1-6-2-4-7(5-3-6)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m0/s1
• SMILES： FC([C@H](C1C=CC(C)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.07653381g/mol
• Heavy Atom Count: 13
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes